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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of LEB-03-146, a novel deubiquitinase-targeting

chimera (DUBTAC) designed to stabilize the WEE1 kinase. The performance of LEB-03-146 is

compared with alternative WEE1-targeting modalities, supported by experimental data from

peer-reviewed studies.

Introduction to LEB-03-146
LEB-03-146 is a heterobifunctional molecule that represents a novel approach to targeted

protein stabilization. It is classified as a WEE1 DUBTAC, engineered to recruit the

deubiquitinase OTUB1 to the WEE1 kinase, thereby preventing its proteasomal degradation

and leading to its stabilization. Structurally, LEB-03-146 is composed of the potent WEE1

inhibitor AZD1775 (adavosertib) linked to the OTUB1 recruiter EN523 via a PEG2 linker.[1] The

primary mechanism of action involves the formation of a ternary complex between LEB-03-146,

OTUB1, and WEE1, which protects WEE1 from ubiquitination and subsequent degradation.

Signaling Pathway and Experimental Workflow
The development and validation of LEB-03-146 involve specific cellular pathways and

experimental procedures. The diagrams below illustrate the targeted signaling pathway and a

general workflow for assessing the efficacy of DUBTACs.
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LEB-03-146 Mechanism of Action
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Caption: Mechanism of WEE1 stabilization by LEB-03-146.
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General DUBTAC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Comparative Analysis of LEB-03-146: A WEE1-
Targeting Deubiquitinase-Targeting Chimera]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12410499#leb-03-146-specificity-and-selectivity-
studies]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12410499?utm_src=pdf-body-img
https://www.benchchem.com/product/b12410499?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/349328434_Activity_based_Deubiquitinase_profiling_reveals_OTUB1_from_oryza_sativa_Hydrolyzes_Linear_Ubiquitin_Chains_by_Bi-modal_Activation
https://www.benchchem.com/product/b12410499#leb-03-146-specificity-and-selectivity-studies
https://www.benchchem.com/product/b12410499#leb-03-146-specificity-and-selectivity-studies
https://www.benchchem.com/product/b12410499#leb-03-146-specificity-and-selectivity-studies
https://www.benchchem.com/product/b12410499#leb-03-146-specificity-and-selectivity-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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